Cas no 70181-28-1 (4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide)

• Product Name: 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• CAS No: 70181-28-1
• MF: C₁₅H₁₀N₄O₄
• MW: 310.26430273056
• CID: 3392342
• PubChem ID: 3327252
• Update Time: 2025-05-20

4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-NITRO-, (1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)HYDRAZIDE
• (E)-4-nitro-N-(2-oxoindolin-3-ylidene)benzohydrazide
• 4-nitro-N'-[(3E)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide
• Benzoic acid, 4-nitro-, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide
• SCHEMBL15210097
• (E)-4-nitro-N'-(2-oxoindolin-3-ylidene)benzohydrazide
• CBDivE_004558
• AKOS001570652
• AG-690/33077062
• 4-NITRO-N'~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)BENZOHYDRAZIDE
• BDBM50344642
• AB00684038-01
• 4-nitro-N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
• AKOS000483184
• 4-nitro-N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide
• STK069380
• F0126-0001
• 4-Nitro-N'-(2-oxoindolin-3-ylidene)benzohydrazide
• 4-nitro-N''-(2-oxoindolin-3-ylidene)benzohydrazide
• 70181-28-1
• Z49544337
• CHEMBL1779067
• 4-Nitro-benzoic acid (2-oxo-1,2-dihydro-indol-3-ylidene)-hydrazide
• N-[(2-hydroxy-1H-indol-3-yl)imino]-4-nitrobenzamide
• AKOS002313939

• Inchi： 1S/C15H10N4O4/c20-14(9-5-7-10(8-6-9)19(22)23)18-17-13-11-3-1-2-4-12(11)16-15(13)21/h1-8H,(H,18,20)(H,16,17,21)
• InChI Key： LJXZDNQLJYUNRD-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C=CC=C2)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 310.07020481Da
• Monoisotopic Mass: 310.07020481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide

Comprehensive Analysis of 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 70181-28-1)

4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 70181-28-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of hydrazide derivatives, which are known for their diverse biological activities. The presence of both nitro and indole moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide features a benzohydrazide backbone linked to a 3-ylideneindolin-2-one group, with a nitro substituent at the para position of the benzene ring. This arrangement contributes to its potential as a kinase inhibitor or antioxidant agent, topics that are currently trending in biomedical research. Researchers are particularly interested in its ability to modulate cellular pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide has surged, driven by the need for more effective and targeted therapies. The compound's electron-withdrawing nitro group enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, its indole-derived scaffold aligns with the growing interest in natural product-inspired drug design, a hot topic in the pharmaceutical industry.

From a synthetic chemistry perspective, 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide can be prepared through a condensation reaction between 4-nitrobenzhydrazide and isatin derivatives. This method is favored for its high yield and scalability, which are critical factors for industrial applications. The compound's crystallinity and solubility properties have also been studied extensively, as these characteristics influence its bioavailability and formulation potential.

The pharmacological potential of 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide is another area of active research. Preliminary studies suggest that it may exhibit anti-inflammatory and antiproliferative activities, which are highly relevant in the context of cancer and autoimmune diseases. These findings have sparked interest in its mechanism of action, particularly its interaction with redox-sensitive proteins and signaling pathways.

In the realm of computational chemistry, 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These approaches help predict its binding affinity to various biological targets, such as enzymes and receptors, which are frequently searched topics in academic databases. The integration of AI-driven drug discovery tools has further accelerated the exploration of this compound's potential.

Environmental and safety considerations are also paramount when working with 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. Researchers often inquire about its stability under different conditions, as well as its degradation products, which are common questions in laboratory forums.

In conclusion, 4-nitro-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidenebenzohydrazide (CAS No. 70181-28-1) represents a fascinating subject of study at the intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary research. As scientific inquiries into heterocyclic chemistry and targeted therapies continue to evolve, this compound is poised to remain a key player in advancing our understanding of molecular interactions and therapeutic innovations.